Cas no 888327-32-0 (4-Bromo-1-(difluoromethoxy)-2-methylbenzene)

• Product Name: 4-Bromo-1-(difluoromethoxy)-2-methylbenzene
• CAS No: 888327-32-0
• MF: C₈H₇BrF₂O
• MW: 237.041388750076
• MDL: MFCD11036069
• CID: 714199
• PubChem ID: 45158710
• Update Time: 2025-09-24

4-Bromo-1-(difluoromethoxy)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(difluoromethoxy)-2-methylbenzene
• 1-BROMO-3-METHYL-4-(DIFLUOROMETHOXY)BENZENE
• 4-Bromo-2-methy-1-(difluoromethoxy)benzene
• Benzene,4-bromo-1-(difluoromethoxy)-2-methyl-
• 4-Bromo-1-difluoromethoxy-2-methyl-benzene
• 5-Bromo-2-(difluoromethoxy)toluene
• TQU0287
• KOXSTKLIJNSMIO-UHFFFAOYSA-N
• SBB098717
• AS00291
• ST2405573
• AB0068011
• 1-(difluoromethoxy)-4-bromo-2-methylbenzene
• V
• 4-Bromo-1-(difluoromethoxy)-2-methylbenzene (ACI)
• DTXSID70669668
• AKOS012519442
• SY104528
• SCHEMBL1470801
• CS-0041686
• DB-078242
• CK2375
• 4-Bromo-2-Methyl-1-(Difluoromethoxy)benzene
• MFCD11036069
• SB85439
• 888327-32-0
• AS-18071

• MDL： MFCD11036069
• Inchi： 1S/C8H7BrF2O/c1-5-4-6(9)2-3-7(5)12-8(10)11/h2-4,8H,1H3
• InChI Key： KOXSTKLIJNSMIO-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC(Br)=CC=1)F

Computed Properties

• Exact Mass: 235.96500
• Monoisotopic Mass: 235.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.508
• Boiling Point: 223°C at 760 mmHg
• Flash Point: 108℃
• PSA: 9.23000
• LogP: 3.35890

4-Bromo-1-(difluoromethoxy)-2-methylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature